N-(3,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18FN3O3S/c1-26-16-9-15(10-17(11-16)27-2)22-19(25)12-28-20-8-7-18(23-24-20)13-3-5-14(21)6-4-13/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: SEGGABQYLRREJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide, also known as DPTA, is a chemical compound that has been the subject of much scientific research in recent years. This compound has shown promise as a potential therapeutic agent for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

Research on compounds like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide has highlighted the importance of structure-activity relationships in developing inhibitors for specific enzymes or receptors, such as PI3Kα and mTOR, which are critical in cancer research and therapy (Stec et al., 2011).

Radiopharmaceutical Development

Compounds structurally related to N-(3,5-dimethoxyphenyl)-2-((6-(4-fluorophenyl)pyridazin-3-yl)thio)acetamide have been explored for their potential in radiopharmaceutical applications, such as the development of selective radioligands for imaging specific proteins or receptors in the brain with PET technology (Dollé et al., 2008).

Anticancer Activities

The synthesis and biological evaluation of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds have shown significant cytotoxic activities against different cancer cell lines, providing a foundation for further investigation into anticancer drug development (Abu-Melha, 2021).

Kinase Inhibition for Therapeutic Applications

The study of N-benzyl-2-(5-(4-(2-morpholinoethoxy)phenyl)pyridin-2-yl)acetamide derivatives revealed their potential as kinase inhibitors, which is a promising strategy for developing targeted cancer therapies (Fallah-Tafti et al., 2011).

Antimicrobial Agent Development

Research into cyano-5,6-dimethylpyridazin-3-ylthio)-N-(4-substituted-sulfamoyl)phenyl)acetamides has explored their potential as antimicrobial agents, indicating the broad applicability of such compounds in combating microbial infections (Al-Kamali & Al-Hazmi, 2014).